N(6)-octylamine adenosine
N(6)-octylamine adenosine
Brand Name:
Vulcanchem
CAS No.:
111863-56-0
VCID:
VC0038507
InChI:
InChI=1S/C18H30N6O4/c19-7-5-3-1-2-4-6-8-20-16-13-17(22-10-21-16)24(11-23-13)18-15(27)14(26)12(9-25)28-18/h10-12,14-15,18,25-27H,1-9,19H2,(H,20,21,22)/t12-,14-,15-,18-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)NCCCCCCCCN
Molecular Formula:
C18H30N6O4
Molecular Weight:
394.5 g/mol
N(6)-octylamine adenosine
CAS No.: 111863-56-0
Main Products
VCID: VC0038507
Molecular Formula: C18H30N6O4
Molecular Weight: 394.5 g/mol
| CAS No. | 111863-56-0 |
|---|---|
| Product Name | N(6)-octylamine adenosine |
| Molecular Formula | C18H30N6O4 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-[6-(8-aminooctylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C18H30N6O4/c19-7-5-3-1-2-4-6-8-20-16-13-17(22-10-21-16)24(11-23-13)18-15(27)14(26)12(9-25)28-18/h10-12,14-15,18,25-27H,1-9,19H2,(H,20,21,22)/t12-,14-,15-,18-/m1/s1 |
| Standard InChIKey | AKXFYBGNMMFLTL-SCFUHWHPSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NCCCCCCCCN |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)NCCCCCCCCN |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CO)O)O)NCCCCCCCCN |
| Synonyms | N(6)-octylamine adenosine |
| PubChem Compound | 194932 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume